Cas no 152142-03-5 ((1R)-1-(4-chlorophenyl)-1,2-ethanediol)

• Product Name: (1R)-1-(4-chlorophenyl)-1,2-ethanediol
• CAS No: 152142-03-5
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• MDL: MFCD19689566
• CID: 841781
• PubChem ID: 9793974
• Update Time: 2025-04-19

(1R)-1-(4-chlorophenyl)-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-chlorophenyl)-1,2-ethanediol
• (1R)-1-(4-chlorophenyl)ethane-1,2-diol
• 1,2-Ethanediol, 1-(4-chlorophenyl)-, (1R)-
• (R)-1-(4-Chlorophenyl)-1,2-ethanediol
• (R)-(+)-1-(2-Chlorophenyl)-1,2-Ethanediol
• (r)-p-chlorophenyl-1,2-ethandiol
• SCHEMBL4297797
• AC-23808
• EN300-6731373
• QIVMDIMEYSDOSD-QMMMGPOBSA-N
• FD1217
• (R)-1-(4-chlorophenyl)ethane-1,2-diol
• AKOS016004585
• CS-0447156
• MFCD19689566
• 152142-03-5

• MDL： MFCD19689566
• Inchi： 1S/C8H9ClO2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,10-11H,5H2/t8-/m0/s1
• InChI Key： QIVMDIMEYSDOSD-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CO)O

Computed Properties

• Exact Mass: 172.02917
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.328
• Melting Point: 83-84 ºC
• Boiling Point: 333 ºC
• Flash Point: 155 ºC
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes